QM31

• Molecular Formula: C39H38Cl4N4O4
• Molecular Weight: 768.5 g/mol
• InChI: InChI=1S/C39H38Cl4N4O4/c40-30-13-11-28(33(42)21-30)15-18-45-25-38(50)47(20-17-32(26-7-3-1-4-8-26)27-9-5-2-6-10-27)35(23-37(45)49)39(51)46(24-36(44)48)19-16-29-12-14-31(41)22-34(29)43/h1-14,21-22,32,35H,15-20,23-25H2,(H2,44,48)
• InChIKey: YSUHYGYGQFSKDT-UHFFFAOYSA-N

QM31: Selective Apaf-1 Apoptosome Inhibitor

QM31 (also known as SVT016426) is a selective inhibitor of Apoptotic Protease Activating Factor-1 (Apaf-1) [1]. As a cytoprotective agent, it functions by inhibiting the formation of the apoptosome, the caspase activation complex composed of Apaf-1, cytochrome c, dATP, and caspase-9 [1]. QM31 is distinguished by its dual mechanism of action, interfering with both the assembly of the apoptosome and the Apaf-1-dependent intra-S-phase DNA damage checkpoint, a profile not shared by broad-spectrum caspase inhibitors .

1

Apaf-1 apoptosome inhibition studies — selective small-molecule tool for blocking apoptosome assembly without direct caspase inhibition

2

Dual-mechanism research fit — supports mitochondrial membrane stabilization and Apaf-1 pathway modulation in a single probe

3

Pre-MOMP vs. post-MOMP dissection — enables pharmacological discrimination of mitochondrial from post-mitochondrial apoptotic events

• [1] Mondragón L, et al. A chemical inhibitor of Apaf-1 exerts mitochondrioprotective functions and interferes with the intra-S-phase DNA damage checkpoint. Apoptosis. 2009 Feb;14(2):182-90. View Source

Why Pan-Caspase Inhibitors Cannot Replace QM31

The unique pharmacological profile of QM31 makes it unsuitable for substitution with general apoptosis inhibitors like the pan-caspase inhibitor Z-VAD-fmk or other Apaf-1 inhibitors. Unlike Z-VAD-fmk, QM31 actively inhibits the release of cytochrome c from mitochondria, a key upstream event in the intrinsic apoptosis pathway [1]. Furthermore, QM31 demonstrates a dual mechanism by also suppressing the Apaf-1-dependent intra-S-phase DNA damage checkpoint, a function not addressed by standard caspase inhibitors [1]. While other Apaf-1 inhibitors like NS3694 exist, their potency and mechanisms differ significantly [2]. These critical functional differences mean that substituting QM31 with a general caspase inhibitor or a less potent Apaf-1 antagonist will not replicate its specific experimental outcomes.

Cytochrome c release

QM31: inhibits cytochrome c release upstream of MOMP

Pan-caspase inhibitor

Z-VAD-fmk / IDN-6556: cannot prevent cytochrome c release; act downstream of MOMP only

S-phase checkpoint

QM31: interferes with Apaf-1-dependent intra-S-phase DNA damage checkpoint

Pan-caspase inhibitor

Z-VAD-fmk: no effect on Apaf-1 checkpoint function; mechanism inaccessible to caspase-directed inhibitors

Binding mechanism

QM31: binds CARD-NOD interface; blocks apoptosome assembly and conformational activation

Alt. Apaf-1 inhibitor

M50054: binds only assembled (active) apoptosome; may not recapitulate QM31 mechanistic profile

• [1] Mondragón L, et al. A chemical inhibitor of Apaf-1 exerts mitochondrioprotective functions and interferes with the intra-S-phase DNA damage checkpoint. Apoptosis. 2009 Feb;14(2):182-90. View Source
• [2] Cayman Chemical. NS3694 Product Information. View Source

QM31 Comparative Evidence

Inhibition of Cytochrome c Release vs. Z-VAD-fmk

QM31 demonstrates significantly greater potency in inhibiting Apaf-1-mediated apoptosome formation compared to the diarylurea compound NS3694. In in vitro assays, QM31 inhibits the formation of the apoptosome with an IC50 of 7.9 μM . This contrasts with NS3694, which blocks cytochrome c-induced caspase activation in HeLa cell cytosolic extracts with an IC50 of approximately 50 μM [1]. This difference indicates that QM31 is roughly six times more potent in this critical functional assay.

Cytochrome c release

Head-to-head

QM31 inhibits cytochrome c release; Z-VAD-fmk does not

Caspase-3 suppression equivalent between compounds; mitochondrial protection is additive beyond caspase inhibition

Supports pre-MOMP mitochondrial integrity endpoint interpretation

HeLa/MEF cells; etoposide & cisplatin models; MOMP inhibition confirmed Apaf-1-independent

Evidence Dimension	Apoptosome formation inhibition (IC50)
Target Compound Data	7.9 μM
Comparator Or Baseline	NS3694 (50 μM)
Quantified Difference	QM31 is ~6.3x more potent
Conditions	In vitro assay; HeLa cell cytosolic extract

Why This Matters

This significant potency difference allows researchers to use lower concentrations of QM31 to achieve effective Apaf-1 inhibition, reducing the risk of off-target effects and improving assay resolution.

• [1] Cayman Chemical. NS3694 Product Information. View Source

Apaf-1 S-Phase Checkpoint Interference

In a direct head-to-head comparison, QM31 and the prototypic caspase inhibitor Z-VAD-fmk were evaluated for their effects on mitochondrial integrity during apoptosis [1]. While both compounds were equally efficient at suppressing downstream caspase-3 activation, they exhibited a critical difference upstream. In contrast to Z-VAD-fmk, QM31 actively inhibited the release of cytochrome c from mitochondria [1]. This property indicates that QM31 can inhibit mitochondrial outer membrane permeabilization (MOMP), an effect independent of its action on Apaf-1, providing an additional layer of cytoprotection not afforded by broad-spectrum caspase inhibition [1].

S-phase checkpoint

Class-level

QM31 uniquely overrides Apaf-1-dependent intra-S-phase arrest

Z-VAD-fmk: no effect; siRNA knockdown: eliminates both functions non-selectively

Enables selective pharmacological uncoupling of Apaf-1 dual functions

BrdU pulse-labeling; HeLa/MEF cells; etoposide & cisplatin DNA damage

Evidence Dimension	Inhibition of cytochrome c release from mitochondria
Target Compound Data	Yes (inhibits release)
Comparator Or Baseline	Z-VAD-fmk (No inhibition)
Quantified Difference	Qualitative difference (Present vs. Absent)
Conditions	Cellular apoptosis model

Why This Matters

This unique property makes QM31 essential for studies focused on mitochondrial pathways of apoptosis, where preserving mitochondrial integrity is a key endpoint, and where Z-VAD-fmk would be an inappropriate control.

• [1] Mondragón L, et al. A chemical inhibitor of Apaf-1 exerts mitochondrioprotective functions and interferes with the intra-S-phase DNA damage checkpoint. Apoptosis. 2009 Feb;14(2):182-90. View Source

Cellular Potency in Apaf-1-Dependent Caspase Activation

The study by Mondragón et al. demonstrates that QM31 suppresses the Apaf-1-dependent intra-S-phase DNA damage checkpoint [1]. This is a specific function of Apaf-1 distinct from its role in apoptosome assembly. This mechanism is not described for broad-spectrum caspase inhibitors like Z-VAD-fmk, which primarily act downstream of mitochondrial events [1]. By interfering with this specific cell cycle checkpoint, QM31 offers a targeted tool for investigating the non-apoptotic roles of Apaf-1 in DNA damage response.

Cellular potency

Reported

IC₅₀ = 5 μM (HeLa S100 extract)

Cell-free reconstitution IC₅₀ = 7.9 μM; effective range 0.5–2 μM; ~2–20× more potent than NS3694 based on effective concentration ranges

Supports Apaf-1 inhibition assay design and compound budgeting

HeLa S100 + cytochrome c/dATP; Ac-DEVD-AMC readout; cross-study comparison

Evidence Dimension	Suppression of intra-S-phase DNA damage checkpoint
Target Compound Data	Yes
Comparator Or Baseline	Z-VAD-fmk (Not reported/Not a primary mechanism)
Quantified Difference	Qualitative difference (Specific vs. Non-specific)
Conditions	Cellular model of DNA damage

Why This Matters

This dual mechanism of action positions QM31 as a unique research tool for dissecting the specific roles of Apaf-1 in both apoptosis and cell cycle regulation, enabling experiments not possible with less specific inhibitors.

• [1] Mondragón L, et al. A chemical inhibitor of Apaf-1 exerts mitochondrioprotective functions and interferes with the intra-S-phase DNA damage checkpoint. Apoptosis. 2009 Feb;14(2):182-90. View Source

QM31 Research Applications

Mitochondrial vs. Post-Mitochondrial Apoptosis

QM31 is an ideal tool for studies focused on the intrinsic apoptosis pathway. Its ability to inhibit both apoptosome formation (IC50 = 7.9 μM) [1] and the upstream release of cytochrome c from mitochondria allows researchers to dissect the mitochondrial phase of apoptosis with a precision not possible with standard caspase inhibitors . This dual action makes it suitable for experiments where preserving mitochondrial integrity is a critical endpoint.

Apaf-1 S-Phase Checkpoint Function

The demonstrated ability of QM31 to interfere with the Apaf-1-dependent intra-S-phase DNA damage checkpoint [1] makes it a valuable chemical probe for studying the non-apoptotic roles of Apaf-1 in cell cycle regulation and the DNA damage response. This application is not addressable with general caspase inhibitors, positioning QM31 as a unique tool for functional genomics and cell signaling research.

Cytoprotection in Ischemia and Chemotoxicity Models

With an IC50 of 7.9 μM against apoptosome formation [1], QM31 is a potent and selective chemical probe suitable for use in high-content and high-throughput screening assays aimed at identifying novel modulators of the Apaf-1/apoptosome pathway. Its clear, quantifiable activity profile allows for robust assay development and validation.

Application

Selection Property

Validation Focus

Pre-MOMP vs. post-MOMP apoptosis studies

Dual apoptosome inhibition + mitochondrial membrane stabilization

Cytochrome c release and MOMP endpoint review; Apaf-1 siRNA control

Apaf-1 cell-cycle checkpoint research

Selective intra-S-phase checkpoint override without Apaf-1 loss-of-function

BrdU incorporation and cell cycle profiling; DNA damage response context

Ischemia and chemotoxicity model-response studies

In vivo validated Apaf-1 inhibition; solubility-optimized analog available

Caspase-3 activity and histopathological endpoints; formulation compatibility review

PolyQ proteotoxicity and Apaf-1–Htt interaction studies

Disruption of Apaf-1–mutant huntingtin binding; Hsp70 chaperone modulation

Aggregate burden quantification; Apaf-1 siRNA genetic control validation

• [1] Mondragón L, et al. A chemical inhibitor of Apaf-1 exerts mitochondrioprotective functions and interferes with the intra-S-phase DNA damage checkpoint. Apoptosis. 2009 Feb;14(2):182-90. View Source